Cas no 1607021-99-7 (3-(Phenoxymethyl)-1H-1,2,4-triazol-5-ylmethanamine Hydrochloride)

• Product Name: 3-(Phenoxymethyl)-1H-1,2,4-triazol-5-ylmethanamine Hydrochloride
• CAS No: 1607021-99-7
• MF: C₁₀H₁₃ClN₄O
• MW: 240.689420461655
• CID: 4607967
• PubChem ID: 75419345
• Update Time: 2025-05-19

3-(Phenoxymethyl)-1H-1,2,4-triazol-5-ylmethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(phenoxymethyl)-1H-1,2,4-triazol-5-yl]methanamine hydrochloride
• 3-(Phenoxymethyl)-1H-1,2,4-triazol-5-ylmethanamine Hydrochloride

• Inchi： 1S/C10H12N4O.ClH/c11-6-9-12-10(14-13-9)7-15-8-4-2-1-3-5-8;/h1-5H,6-7,11H2,(H,12,13,14);1H
• InChI Key： HFIOJMPQBDEGHV-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(CN)N1)OC1C=CC=CC=1.Cl

Additional information on 3-(Phenoxymethyl)-1H-1,2,4-triazol-5-ylmethanamine Hydrochloride

Introduction to 3-(Phenoxymethyl)-1H-1,2,4-triazol-5-ylmethanamine Hydrochloride (CAS No. 1607021-99-7) in Modern Chemical and Biomedical Research

3-(Phenoxymethyl)-1H-1,2,4-triazol-5-ylmethanamine Hydrochloride, identified by the chemical identifier CAS No. 1607021-99-7, represents a significant compound in the realm of pharmaceutical and biochemical investigations. This compound belongs to the triazole class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates a phenoxymethyl group with a 1,2,4-triazole core, alongside a hydrochloride salt form that enhances its solubility and bioavailability. Such structural motifs are frequently explored in medicinal chemistry for their ability to modulate biological pathways, particularly in the context of enzyme inhibition and receptor binding.

The phenoxymethyl moiety in 3-(Phenoxymethyl)-1H-1,2,4-triazol-5-ylmethanamine Hydrochloride contributes to its pharmacophoric properties by introducing a hydrophobic aromatic ring system linked to a methylene group. This feature is particularly noteworthy in drug design, as it allows for favorable interactions with target proteins or enzymes through hydrophobic and hydrogen bonding interactions. The 1,2,4-triazole ring is another critical component of this compound, known for its stability and ability to engage in multiple hydrogen bonding interactions with biological targets. These characteristics make it a versatile scaffold for developing molecules with potential applications in treating various diseases.

In recent years, there has been growing interest in triazole derivatives as scaffolds for drug discovery due to their broad spectrum of biological activities. Studies have demonstrated that triazole-containing compounds exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in numerous pathological conditions. Furthermore, the hydrochloride salt form of this compound improves its pharmacokinetic profile by increasing water solubility, which is crucial for oral administration and efficient absorption into systemic circulation.

One of the most compelling aspects of 3-(Phenoxymethyl)-1H-1,2,4-triazol-5-ylmethanamine Hydrochloride is its potential role in addressing unmet medical needs. Current research indicates that this compound may serve as a lead molecule for developing novel therapeutics targeting inflammatory and autoimmune disorders. The phenoxymethyl group has been shown to interact with specific amino acid residues in target proteins, modulating their activity and potentially alleviating symptoms associated with chronic inflammation. Additionally, the triazole ring’s ability to form stable complexes with biological targets suggests that it could be used to develop small-molecule inhibitors with high specificity and affinity.

The hydrochloride salt form further enhances the compound’s suitability for preclinical and clinical studies by improving its pharmacokinetic properties. Solubility is a critical factor in drug development, as it directly impacts bioavailability and therapeutic efficacy. By incorporating a hydrochloride salt, researchers can ensure that the compound is more readily absorbed into the bloodstream after administration, leading to faster onset of action and improved patient compliance.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 3-(Phenoxymethyl)-1H-1,2,4-triazol-5-ylmethanamine Hydrochloride. Molecular docking simulations have been employed to predict how this compound interacts with various biological targets at the atomic level. These simulations have revealed promising binding affinities with enzymes involved in metabolic pathways relevant to metabolic syndrome and diabetes mellitus. Such findings underscore the compound’s potential as a therapeutic agent for metabolic disorders.

Moreover, the structural versatility of triazole derivatives has opened new avenues for developing antiviral and antibacterial agents. The ability of triazole compounds to disrupt essential viral or bacterial processes makes them attractive candidates for combating emerging infectious diseases. In light of recent global health challenges, compounds like 3-(Phenoxymethyl)-1H-1,2,4-triazol-5-ylmethanamine Hydrochloride could play a pivotal role in developing novel treatments against resistant strains of pathogens.

The synthesis of 3-(Phenoxymethyl)-1H-1,2,4-triazol-5-ylmethanamine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize these processes, minimizing waste generation and improving scalability for industrial production. Such sustainable approaches align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

Evaluation of 3-(Phenoxymethyl)-1H-1,2,4-triazol-5-ylmethanamine Hydrochloride in preclinical models has provided valuable insights into its safety profile and therapeutic potential. In vitro studies have demonstrated low toxicity at relevant concentrations when tested against human cell lines derived from various tissues. Additionally, animal models have shown that this compound exhibits minimal side effects at doses comparable to those expected for human therapeutic use.

The development pipeline for 3-(Phenoxymethyl)-1H-1,2,4-triazol-5-ylmethanamine Hydrochloride includes several ongoing clinical trials aimed at evaluating its efficacy in treating specific medical conditions. These trials are designed to provide comprehensive data on dosing regimens、pharmacokinetics、and long-term safety profiles，ensuring that the compound meets regulatory standards before being approved for clinical use。The results from these trials are expected to contribute significantly to our understanding of how this molecule interacts with biological systems at both molecular and physiological levels。

In conclusion，3-(Phenoxymethyl)-1H-l，2，4-triazol-l，5-ylmethanamine hydrochloride (CAS No．160702I—99—7) represents an exciting advancement in pharmaceutical research due to its structural complexity、biological activity、and promising therapeutic applications。The combination of modern synthetic techniques、computational modeling、and rigorous preclinical evaluation has positioned this compound as a strong candidate for further development into novel therapeutics。As scientific understanding continues to evolve，it is anticipated that molecules like this will play an increasingly important role in addressing complex medical challenges worldwide。